N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide

• IUPAC Name: N-(2-chlorophenyl)-4-[1-(2-ethoxyanilino)-1-oxopropan-2-yl]oxybenzamide
• InChI: InChI=1S/C24H23ClN2O4/c1-3-30-22-11-7-6-10-21(22)27-23(28)16(2)31-18-14-12-17(13-15-18)24(29)26-20-9-5-4-8-19(20)25/h4-16H,3H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: HJOUPIXGNPZFQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(C)OC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C24H23ClN2O4
• Molecular Weight: 438.9 g/mol

Description

N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, TAK-659, and is primarily used in the field of oncology for the treatment of various types of cancers.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide involves the inhibition of specific proteins and enzymes involved in the cell cycle. Specifically, it targets the Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK) enzymes, which are involved in the activation and proliferation of cancer cells. By inhibiting these enzymes, N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide prevents the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activation and proliferation of cancer cells, as well as enhance the efficacy of other cancer treatments. Additionally, it has been found to have minimal toxicity and side effects, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide in lab experiments include its ability to inhibit the growth and proliferation of cancer cells, as well as enhance the efficacy of other cancer treatments. Additionally, it has been found to have minimal toxicity and side effects, making it a safe and effective candidate for cancer treatment. The limitations of using N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the use of N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide in cancer treatment. One direction is to further investigate its mechanism of action and potential side effects. Another direction is to explore its potential use in combination with other cancer treatments to enhance efficacy. Additionally, there is a need to conduct clinical trials to determine its safety and effectiveness in humans.

Scientific Research Applications

N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide has shown potential in the treatment of various types of cancers, including lymphoma, leukemia, and solid tumors. It has been found to inhibit the growth and proliferation of cancer cells by targeting specific proteins and enzymes involved in the cell cycle. Additionally, N-(2-chlorophenyl)-4-{2-[(2-ethoxyphenyl)amino]-1-methyl-2-oxoethoxy}benzamide has been found to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.